Cas no 578759-77-0 (Acetamide, N-(2-methoxy-3-dibenzofuranyl)-2-[[4-(2-propenyl)-5-pyrazinyl-4H-1,2,4-triazol-3-yl]thio]- (9CI))

• Product Name: Acetamide, N-(2-methoxy-3-dibenzofuranyl)-2-[[4-(2-propenyl)-5-pyrazinyl-4H-1,2,4-triazol-3-yl]thio]- (9CI)
• CAS No: 578759-77-0
• MF: C₂₄H₂₀N₆O₃S
• MW: 472.519002914429
• CID: 947696
• PubChem ID: 663049
• Update Time: 2025-04-19

Acetamide, N-(2-methoxy-3-dibenzofuranyl)-2-[[4-(2-propenyl)-5-pyrazinyl-4H-1,2,4-triazol-3-yl]thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-methoxy-3-dibenzofuranyl)-2-[[4-(2-propenyl)-5-pyrazinyl-4H-1,2,4-triazol-3-yl]thio]- (9CI)
• 2-{[4-Allyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2- methoxydibenzo[b,d]furan-3-yl)acetamide
• ACETAMIDE,N-(2-METHOXY-3-DIBENZOFURANYL)-2-[[4-(2-ALLYL)-5-PYRAZINYL-4H-1,2,4-TRIAZOL-3-YL]THIO]-
• AKOS002190478
• STL341171
• N-(2-methoxydibenzofuran-3-yl)-2-[(4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• 2-[(4-allyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)thio]-N-(2-methoxydibenzofuran-3-yl)acetamide
• cid_663049
• REGID_FOR_CID_663049
• MLS000829588
• N-(2-methoxy-3-dibenzofuranyl)-2-[[4-prop-2-enyl-5-(2-pyrazinyl)-1,2,4-triazol-3-yl]thio]acetamide
• BDBM79892
• HMS2404M08
• N-(2-methoxydibenzo[b,d]furan-3-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(2-methoxydibenzofuran-3-yl)-2-[(4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanyl]ethanamide
• MLS000041958
• SMR000043694
• 578759-77-0
• CHEMBL1333148

• Inchi： 1S/C24H20N6O3S/c1-3-10-30-23(18-13-25-8-9-26-18)28-29-24(30)34-14-22(31)27-17-12-20-16(11-21(17)32-2)15-6-4-5-7-19(15)33-20/h3-9,11-13H,1,10,14H2,2H3,(H,27,31)
• InChI Key： HDCVYPKOQQHUOW-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=NC=CN=2)N1CC=C)CC(NC1C(=CC2=C(C=1)OC1C=CC=CC2=1)OC)=O

Computed Properties

• Exact Mass: 472.13175969g/mol
• Monoisotopic Mass: 472.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 133Ų